3-Octanone 3-Octanone 3-Octanone analytical standard provided with w/w absolute assay, to be used for quantitative titration.
3-Octanone is the common metabolite produced by some fungal species.
3-Octanone occurs naturally in mushrooms. It is also is one of the key volatiles produced by fungi such as Aspergillus, Fusarium and Penicillium.
3-octanone is a dialkyl ketone that is octane in which the two methylene protons at position 3 have been replaced by an oxo group. It has a role as a human urinary metabolite, an insect attractant, a fungal metabolite, an antifeedant, a plant metabolite and a biomarker. It derives from a hydride of an octane.
, also known as 3-oxooctane or amyl ethyl ketone, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and saliva. exists in all eukaryotes, ranging from yeast to humans. can be biosynthesized from octane. is a sweet, butter, and fresh tasting compound that can be found in a number of food items such as rocket salad (ssp. ), sweet basil, lemon balm, and rosemary. This makes a potential biomarker for the consumption of these food products.
Ethyl amyl ketone appears as a clear colorless liquid with a pungent odor. Insoluble in water and partially soluble in alcohol. Flash point of 138°F. Vapors are denser than air and may have a narcotic effect in high concentrations. Used in making perfumes and as a solvent for nitrocellulose and vinyl resins.
Brand Name: Vulcanchem
CAS No.: 106-68-3
VCID: VC21003664
InChI: InChI=1S/C8H16O/c1-3-5-6-7-8(9)4-2/h3-7H2,1-2H3
SMILES: CCCCCC(=O)CC
Molecular Formula: C8H16O
Molecular Weight: 128.21 g/mol

3-Octanone

CAS No.: 106-68-3

Cat. No.: VC21003664

Molecular Formula: C8H16O

Molecular Weight: 128.21 g/mol

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3-Octanone - 106-68-3

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Description 3-Octanone analytical standard provided with w/w absolute assay, to be used for quantitative titration.
3-Octanone is the common metabolite produced by some fungal species.
3-Octanone occurs naturally in mushrooms. It is also is one of the key volatiles produced by fungi such as Aspergillus, Fusarium and Penicillium.
3-octanone is a dialkyl ketone that is octane in which the two methylene protons at position 3 have been replaced by an oxo group. It has a role as a human urinary metabolite, an insect attractant, a fungal metabolite, an antifeedant, a plant metabolite and a biomarker. It derives from a hydride of an octane.
, also known as 3-oxooctane or amyl ethyl ketone, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and saliva. exists in all eukaryotes, ranging from yeast to humans. can be biosynthesized from octane. is a sweet, butter, and fresh tasting compound that can be found in a number of food items such as rocket salad (ssp. ), sweet basil, lemon balm, and rosemary. This makes a potential biomarker for the consumption of these food products.
Ethyl amyl ketone appears as a clear colorless liquid with a pungent odor. Insoluble in water and partially soluble in alcohol. Flash point of 138°F. Vapors are denser than air and may have a narcotic effect in high concentrations. Used in making perfumes and as a solvent for nitrocellulose and vinyl resins.
CAS No. 106-68-3
Molecular Formula C8H16O
Molecular Weight 128.21 g/mol
IUPAC Name octan-3-one
Standard InChI InChI=1S/C8H16O/c1-3-5-6-7-8(9)4-2/h3-7H2,1-2H3
Standard InChI Key RHLVCLIPMVJYKS-UHFFFAOYSA-N
SMILES CCCCCC(=O)CC
Canonical SMILES CCCCCC(=O)CC
Boiling Point 332.6 to 334.4 °F at 760 mm Hg (USCG, 1999)
167.5 °C
157-162 °C
315°F
Colorform Colorless liquid
Flash Point 115 °F (USCG, 1999)
43 °C c.c., 57.2 °C o.c.
115°F
Melting Point -70 °F (NIOSH, 2016)
-56.7 °C
-70°F

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